Cas no 7636-26-2 (2-amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid)

2-Amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid is a substituted aromatic amino acid featuring a phenolic hydroxyl and methoxy group on the phenyl ring. This structural motif imparts unique physicochemical properties, including enhanced solubility in polar solvents and potential for hydrogen bonding interactions. The compound serves as a valuable intermediate in organic synthesis, particularly for the preparation of bioactive molecules, pharmaceuticals, and chiral building blocks. Its aromatic substitution pattern may confer antioxidant or receptor-binding capabilities in medicinal chemistry applications. The presence of both amino and carboxyl functional groups allows for versatile derivatization, making it useful in peptide synthesis or as a scaffold for further chemical modifications.
2-amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid structure
7636-26-2 structure
Product Name:2-amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid
CAS No:7636-26-2
MF:C10H13NO4
MW:211.214523077011
MDL:MFCD00063077
CID:564887
PubChem ID:1670
Update Time:2025-06-28

2-amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(4-hydroxy-3-methoxyphenyl)propanoic acid
    • rac 3-O-Methyl DOPA
    • 3-Methoxy-D,L-tyrosine
    • Tyrosine, 3-methoxy-
    • 3-(4-Hydroxy-3-methoxyphenyl)alanine
    • 3-Methoxy-4-hydroxyphenylalanine
    • 3-Methoxy-DL-tyrosin
    • 3-O-methyldopa
    • 4-Hydroxy-3-methoxy-phenylalanin
    • 4-hydroxy-3-methoxy-phenylalanine
    • 4-Hydroxy-3-methoxyphenylalanine
    • DL-3-Methoxy-4-hydroxyphenylalanine
    • DL-3-Methoxytyrosine
    • DL-3-O-METHYL-DOPA
    • DL-4-HYDROXY-3-METHOXYPHENYLALANINE
    • dl-4-Oxy-3-methoxy-phenylalanin
    • 3-Methoxytyrosine
    • DL-3-O-Methyldopa
    • (DL)-3-O-Methyldopa
    • 2-amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid
    • HY-113468
    • 3-O-Methyl-DL-DOPA
    • DTXSID50864098
    • NS00016581
    • Q23570653
    • A865493
    • vanilalanine
    • AC-12961
    • SCHEMBL180103
    • CS-0062297
    • EN300-305030
    • UNII-SO86T1OB2P
    • L-3-Methoxytyrosine
    • 3-Methoxy-tyrosine
    • 586954-09-8
    • 2-AMINO-3-(4-HYDROXY-3-METHOXYPHENYL)PROPANOIC ACID HCL
    • NSC-122476
    • PD043826
    • MFCD00063077
    • 7636-26-2
    • Maybridge1_006810
    • 4-Hydroxy-3-methoxyphenylalanine #
    • (2RS)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)propanoic Acid (3-Methoxy-DL-tyrosine; (DL)-3-O-Methyldopa)
    • l-3-Methoxy tyrosine
    • HMS560N12
    • AS-41988
    • CHEBI:172453
    • SO86T1OB2P
    • LEVODOPA IMPURITY C [EP IMPURITY]
    • AKOS016842492
    • L-3-(4-Hydroxy-3-methoxy-d3-phenyl)alanine
    • 1-BOC-3-([2-(2-BROMO-PHENYL)-ETHYLAMINO]-METHYL)-PYRROLIDINE
    • NSC 122476
    • 3-O-METHYLDOPA, DL-
    • NSC122476
    • M-3582
    • FT-0616002
    • (2RS)-2-AMINO-3-(4-HYDROXY-3-METHOXYPHENYL)PROPANOIC ACID
    • ALANINE, 3-(4-HYDROXY-3-METHOXYPHENYL)-
    • FT-0689432
    • 4214-13-5
    • 3-METHOXY-DL-TYROSINE
    • (DL)-3-O-Methyldopa (3-Methoxy-DL-tyrosine)
    • AKOS000190387
    • FT-0660539
    • (2RS)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)propanoic Acid (3-Methoxy-DL-tyrosine, (DL)-3-O-Methyldopa)
    • 1ST2662
    • 1ST169051D3
    • 3-O-Methyldopa d3
    • Levodopa EP Impurity C/ Levodopa Related Compound B (3-Methyl-DL-Dopa/ 3-Methoxy-DL-tyrosine)
    • DB-075121
    • MDL: MFCD00063077
    • Inchi: 1S/C10H13NO4/c1-15-9-5-6(2-3-8(9)12)4-7(11)10(13)14/h2-3,5,7,12H,4,11H2,1H3,(H,13,14)
    • InChI Key: PFDUUKDQEHURQC-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)CC(C(=O)O)N)O

Computed Properties

  • Exact Mass: 211.08449
  • Monoisotopic Mass: 211.084458
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.4
  • Topological Polar Surface Area: 92.8

Experimental Properties

  • Density: 1.321
  • PSA: 92.78
  • LogP: 1.05550

2-amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 22-26-36/37/39
  • Risk Phrases:22-36/37/38

2-amino-3-(4-hydroxy-3-methoxy-phenyl)propanoic acid Pricemore >>

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